Cas no 76823-97-7 (N-Desaminosulfonyl-N-cyano Famotidine)

• Product Name: N-Desaminosulfonyl-N-cyano Famotidine
• CAS No: 76823-97-7
• MF: C₉H₁₃N₇S₂
• MW: 283.376416921616
• CID: 530613
• PubChem ID: 15572361
• Update Time: 2025-07-09

N-Desaminosulfonyl-N-cyano Famotidine Chemical and Physical Properties

Names and Identifiers

• Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-N-cyano-
• N-Desaminosulfonyl-N-cyano Famotidine
• N'-cyano-3-[[2-(diaminomethylideneamino)-1,3-thiazol-4-yl]methylsulfanyl]propanimidamide
• UNII-0S6W675X8H
• FAMOTIDINE IMPURITY G [EP IMPURITY]
• 0S6W675X8H
• DTXSID50227644
• Propanimidamide, 3-(((2-((aminoiminomethyl)amino)-4-thiazolyl)methyl)thio)-N-cyano-
• SCHEMBL23804921
• Famotidine cyanoamidine
• N-cyano-3-[(2-guanidinothiazol-4-yl)-methylthio]propionamidine
• FT-0665888
• Famotidine impurity G [EP]
• Famotidine Impurity G
• Famotidine specified impurity G [EP]
• N-Cyano-3-(((2-((diaminomethylidene)amino)thiazol-4-yl)methyl)sulfanyl)propanimidamide
• CHEMBL171370
• Q27237179
• SCHEMBL11241172
• DFHYHFAHYAJKDU-UHFFFAOYSA-N
• N-cyano-3-[(2-guanidinothiazol-4-yl)methylthio]propionamidine
• 76823-97-7
• N-Cyano-3-(((2-guanidinothiazol-4-yl)methyl)thio)propanimidamide

• Inchi： 1S/C9H13N7S2/c10-5-14-7(11)1-2-17-3-6-4-18-9(15-6)16-8(12)13/h4H,1-3H2,(H2,11,14)(H4,12,13,15,16)
• InChI Key： DFHYHFAHYAJKDU-UHFFFAOYSA-N
• SMILES： S(CC1=CSC(/N=C(\N)/N)=N1)CC/C(=N/C#N)/N

Computed Properties

• Exact Mass: 283.06700
• Monoisotopic Mass: 283.06738579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 193Ų

Experimental Properties

• PSA: 188.00000
• LogP: 2.48338

Additional information on N-Desaminosulfonyl-N-cyano Famotidine

N-Desaminosulfonyl-N-cyano Famotidine (CAS No. 76823-97-7): A Comprehensive Overview of Its Properties and Applications

N-Desaminosulfonyl-N-cyano Famotidine (CAS No. 76823-97-7) is a chemically modified derivative of Famotidine, a well-known histamine H2-receptor antagonist. This compound has garnered significant attention in pharmaceutical research due to its unique structural features and potential therapeutic applications. The N-desaminosulfonyl and N-cyano modifications introduce distinct physicochemical properties, making it a subject of interest for drug development and analytical studies.

In recent years, the demand for Famotidine derivatives has surged, driven by the need for more effective and targeted therapies. Researchers and pharmaceutical companies are increasingly exploring N-Desaminosulfonyl-N-cyano Famotidine for its potential to address unmet medical needs. Its CAS number 76823-97-7 serves as a critical identifier in regulatory and scientific databases, ensuring accurate referencing in studies and patents.

The compound's molecular structure and bioactivity have been extensively studied, with a focus on its pharmacokinetic profile and metabolic stability. Unlike its parent compound, N-Desaminosulfonyl-N-cyano Famotidine exhibits enhanced lipophilicity, which may improve its absorption and distribution in biological systems. This characteristic is particularly relevant in the context of drug delivery optimization, a hot topic in modern pharmacology.

One of the most frequently searched questions about this compound is: "What are the applications of N-Desaminosulfonyl-N-cyano Famotidine?" Current research suggests potential roles in gastrointestinal disorders and acid-related conditions, though its exact mechanisms are still under investigation. Additionally, its cyano group has sparked interest in medicinal chemistry, as it may contribute to novel interactions with biological targets.

From a synthetic chemistry perspective, CAS 76823-97-7 represents a challenging yet rewarding target for organic synthesis. The incorporation of the N-cyano moiety requires precise reaction conditions, making it a valuable case study for advanced synthetic techniques. This aligns with the growing trend of green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such complex molecules.

Analytical characterization of N-Desaminosulfonyl-N-cyano Famotidine often involves high-performance liquid chromatography (HPLC) and mass spectrometry (MS), techniques that are frequently discussed in pharmaceutical quality control forums. The compound's UV absorption and chromatographic behavior are key parameters for its identification and purity assessment, topics that are highly relevant to laboratory professionals and QC specialists.

In the realm of intellectual property, 76823-97-7 has been referenced in several patents, highlighting its commercial potential. Companies are actively investigating its use in combination therapies and novel formulations, addressing the rising demand for personalized medicine. This trend reflects broader industry shifts toward precision healthcare and tailored treatment options.

Another common query is: "How does N-Desaminosulfonyl-N-cyano Famotidine compare to other Famotidine derivatives?" Comparative studies indicate that its chemical stability and solubility profile differ significantly from other analogs, which may influence its formulation development and dosage form design. These factors are critical for pharmaceutical scientists working on drug product optimization.

The safety profile of N-Desaminosulfonyl-N-cyano Famotidine is another area of active research. While preliminary data suggest a favorable toxicological outlook, comprehensive preclinical studies are necessary to fully evaluate its biocompatibility. This aligns with the increasing public interest in drug safety and side effect management, as evidenced by frequent searches on these topics.

From a market perspective, the compound's niche status presents both challenges and opportunities. Its specialized applications cater to a select segment of the pharmaceutical industry, but its unique properties may justify premium pricing in certain contexts. This dynamic is particularly relevant in the current era of value-based healthcare and cost-effective therapeutics.

Looking ahead, N-Desaminosulfonyl-N-cyano Famotidine is poised to remain a compound of interest in drug discovery circles. Its versatile chemistry and modifiable structure offer ample opportunities for derivatization, a strategy that is gaining traction in the pursuit of next-generation therapeutics. As research progresses, this molecule may well emerge as a key player in addressing some of today's most pressing medical challenges.